Cas no 1216852-55-9 (Methyl 6-bromo-2-methyl-2H-indazole-3-carboxylate)

• Product Name: Methyl 6-bromo-2-methyl-2H-indazole-3-carboxylate
• CAS No: 1216852-55-9
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 4563403
• PubChem ID: 66523850
• Update Time: 2025-10-30

Methyl 6-bromo-2-methyl-2H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-2-methyl-2H-indazole-3-carboxylate
• D72251
• methyl6-bromo-2-methyl-2H-indazole-3-carboxylate
• MFCD14584976
• 1216852-55-9
• AKOS015958838
• methyl 6-bromo-2-methylindazole-3-carboxylate
• CS-15852
• CS-0056109
• SCHEMBL22789994
• SY283259

• Inchi： 1S/C10H9BrN2O2/c1-13-9(10(14)15-2)7-4-3-6(11)5-8(7)12-13/h3-5H,1-2H3
• InChI Key： RPDSHYYWDKAGJC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=NN(C)C=2C(=O)OC

Computed Properties

• Exact Mass: 267.98474g/mol
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.1

Additional information on Methyl 6-bromo-2-methyl-2H-indazole-3-carboxylate

Recent Advances in the Study of Methyl 6-bromo-2-methyl-2H-indazole-3-carboxylate (CAS: 1216852-55-9)

Methyl 6-bromo-2-methyl-2H-indazole-3-carboxylate (CAS: 1216852-55-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its significance in the development of novel therapeutic agents, especially in oncology and inflammation-related diseases. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

The compound has garnered attention due to its role as a precursor in the synthesis of indazole-based derivatives, which exhibit a wide range of pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of Methyl 6-bromo-2-methyl-2H-indazole-3-carboxylate in the synthesis of potent kinase inhibitors. The researchers utilized this compound to develop a series of molecules targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer progression. The results indicated that the synthesized compounds exhibited significant antiproliferative activity against several cancer cell lines, with IC50 values in the nanomolar range.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters (2024), explored the anti-inflammatory potential of derivatives synthesized from Methyl 6-bromo-2-methyl-2H-indazole-3-carboxylate. The study focused on the modulation of NF-κB signaling, a key pathway in inflammatory responses. The findings revealed that certain indazole derivatives effectively suppressed the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. These results suggest the potential of this compound as a scaffold for developing new anti-inflammatory drugs.

In addition to its pharmacological applications, Methyl 6-bromo-2-methyl-2H-indazole-3-carboxylate has also been employed in the development of fluorescent probes for biological imaging. A recent article in Analytical Chemistry (2023) described the synthesis of a novel indazole-based fluorescent probe using this compound as a starting material. The probe exhibited high selectivity and sensitivity for detecting reactive oxygen species (ROS) in live cells, providing a valuable tool for studying oxidative stress-related diseases.

Despite these promising findings, challenges remain in the optimization of the synthetic routes and the pharmacokinetic properties of derivatives based on Methyl 6-bromo-2-methyl-2H-indazole-3-carboxylate. Future research should focus on improving the bioavailability and reducing the potential toxicity of these compounds to facilitate their transition into clinical applications. Overall, the continued exploration of this compound and its derivatives holds great promise for advancing drug discovery in multiple therapeutic areas.